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Compound of Interest

Compound Name: 2’-O-Methyl-5-methyl-4-thiouridine

Cat. No.: B12399112

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and available data for the modified nucleoside 2’-O-Methyl-5-methyl-4-thiouridine. This
document is intended to serve as a core resource for researchers and professionals involved in
nucleoside chemistry, RNA therapeutics, and drug development.

Chemical Structure and Identifiers

2’-0-Methyl-5-methyl-4-thiouridine is a modified pyrimidine nucleoside. Its structure features
a methyl group at the 2’ position of the ribose sugar, a methyl group at the 5 position of the
uracil base, and a sulfur atom replacing the oxygen at the 4 position of the uracil base.

Table 1: Chemical Identifiers for 2’-O-Methyl-5-methyl-4-thiouridine[1][2][3]
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Identifier Value

CAS Number 2095417-26-6
Molecular Formula C11H16N20sS
Molecular Weight 288.32 g/mol

CC1=CN(C(=0)N=C(S)N1)[C@H]2--INVALID-
LINK--CO)O">C@@HOC

Canonical SMILES

INChl=1S/C11H16N205S/c1-5-4-13(10(17)12-
9(5)16)11-8(18-2)7(15)6(3-14)19-11/h4,6-

InChl
8,11,14-15H,3H2,1-2H3,
(H,12,16,17)/t6-,7-,8-,11-/m1/s1
InChlKey Not available

Diagram 1: Chemical Structure of 2’-O-Methyl-5-methyl-4-thiouridine

Caption: 2D structure of 2’-O-Methyl-5-methyl-4-thiouridine.

Experimental Data

Currently, there is a lack of publicly available, peer-reviewed experimental data such as
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) specifically for 2’-O-
Methyl-5-methyl-4-thiouridine. Researchers are encouraged to perform these
characterizations to contribute to the public knowledge base.

Synthesis Protocols

A detailed, step-by-step experimental protocol for the synthesis of 2’-O-Methyl-5-methyl-4-
thiouridine is not explicitly available in the reviewed literature. However, the synthesis of
related compounds provides a strong foundation for a potential synthetic route.

A plausible synthetic approach would involve the following key transformations, based on
established methods for nucleoside modifications:

» Starting Material: 5-Methyluridine (Ribothymidine).
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o 2'-O-Methylation: Selective methylation of the 2'-hydroxyl group of the ribose moiety.

e Thionation: Conversion of the 4-keto group of the pyrimidine ring to a thio-keto group.

Diagram 2: Proposed Synthetic Pathway
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Caption: A potential synthetic workflow for the target molecule.

Detailed Methodological Considerations:

» Protection Strategy: The 3' and 5' hydroxyl groups of the ribose would likely require
protection with suitable protecting groups (e.g., silyl ethers) to ensure selective methylation
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at the 2' position.

o Methylation Reagent: A common reagent for 2'-O-methylation is methyl iodide (CHsl) or
dimethyl sulfate ((CH3)2S0a4) in the presence of a base.

o Thionation Reagent: Lawesson's reagent is a widely used thionating agent for converting
carbonyls to thiocarbonyls in nucleoside chemistry.

 Purification: Each step would necessitate purification, likely using column chromatography, to
isolate the desired intermediate.

Researchers attempting this synthesis should refer to literature on the synthesis of similar
modified nucleosides for detailed reaction conditions and purification protocols.

Biological Activity and Potential Applications

While specific biological assay data for 2’-O-Methyl-5-methyl-4-thiouridine is not readily
available, it is classified as a purine nucleoside analogue, a class of compounds known for their
broad antitumor activity.[3] The mechanism of action for such analogues often involves the
inhibition of DNA synthesis and induction of apoptosis.

The modifications present in this molecule suggest several potential biological implications and
research applications:

» Increased Nuclease Resistance: The 2'-O-methylation is a common modification in RNA that
enhances stability against enzymatic degradation by nucleases. This property is highly
desirable for the development of RNA-based therapeutics.

¢ Modulation of RNA Structure and Function: The combination of 2'-O-methylation and 4-
thiolation can influence the conformational preferences of the ribose sugar and the base-
pairing properties of the nucleoside. This can have significant effects on the structure and
function of RNA molecules into which it is incorporated.

» Antiviral and Anticancer Research: Nucleoside analogues are a cornerstone of antiviral and
anticancer drug development. The unique combination of modifications in 2’-O-Methyl-5-
methyl-4-thiouridine makes it a candidate for screening in these therapeutic areas.
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o RNA Labeling and Structural Studies: The 4-thio group can be utilized for specific chemical
reactions, such as cross-linking to interacting proteins or for the attachment of reporter
molecules, making it a useful tool for studying RNA-protein interactions and RNA structure.

Diagram 3: Potential Research Applications
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Caption: Logical relationships of potential applications.

Conclusion

2’-0-Methyl-5-methyl-4-thiouridine is a modified nucleoside with significant potential for
applications in biomedical research and drug development. While its definitive chemical
structure is known, a comprehensive understanding of its biological activity and a detailed,
optimized synthesis protocol remain to be fully elucidated in the public domain. This guide
provides a foundational resource to stimulate further investigation into this promising molecule.
The availability of its CAS number and SMILES notation should facilitate more targeted
research efforts to uncover its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12399112?utm_src=pdf-body-img
https://www.benchchem.com/product/b12399112?utm_src=pdf-body
https://www.benchchem.com/product/b12399112?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Synthesis of 4-thiouridines with prodrug functionalization for RNA metabolic labeling -
RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]

e 2. Synthesis of 4-thiouridines with prodrug functionalization for RNA metabolic labeling -
RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CBO00001F [pubs.rsc.org]

¢ 3. academic.oup.com [academic.oup.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2’-O-Methyl-5-methyl-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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